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Compound of Interest

Compound Name: cis-1,4-Dichloro-2-butene

Cat. No.: B023561

In-Depth Technical Guide: cis-1,4-Dichloro-2-
butene

This guide provides essential information regarding the molecular properties of cis-1,4-
dichloro-2-butene, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data

cis-1,4-Dichloro-2-butene is a chlorinated hydrocarbon with significant applications as an
intermediate in chemical synthesis. A clear understanding of its fundamental molecular
characteristics is crucial for its application in experimental and industrial settings.

The key quantitative data for cis-1,4-dichloro-2-butene are summarized in the table below for
straightforward reference and comparison. This information has been compiled from various
chemical databases and literature sources.
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Property Value

Molecular Formula C4H6CI2[1][2][3][4]
Linear Formula CICH2CH=CHCH2ClI
Molecular Weight 125.00 g/mol [1][3][5]
Exact Mass 123.9846556 Dal4]
CAS Number 1476-11-5[1]

Experimental Protocols

Detailed experimental methodologies for the determination of the properties of cis-1,4-
dichloro-2-butene are extensive. For instance, mass spectrometry is a primary technique for
determining the molecular weight and formula. In a typical electron ionization mass
spectrometry (EI-MS) experiment, a sample of cis-1,4-dichloro-2-butene is introduced into the
instrument, where it is vaporized and bombarded with a high-energy electron beam. This
process generates molecular ions and fragment ions. The mass-to-charge ratio (m/z) of these
ions is then analyzed to determine the molecular weight and elucidate the structure. The
isotopic pattern of chlorine (approximately 3:1 ratio of 3>Cl to 3’Cl) is a key diagnostic feature in

the mass spectrum of this compound.

Logical Relationships

The relationship between the common name, chemical formula, and molecular weight of a
compound is fundamental to its identity. The following diagram illustrates this logical connection

for cis-1,4-dichloro-2-butene.
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Molecular Weight
~125.00 g/mol

Click to download full resolution via product page

Conceptual link between name, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

